Cas no 128399-28-0 (1-Chloro-2-methylpentane)

1-Chloro-2-methylpentane is a halogenated alkane with the molecular formula C₆H₁₃Cl. This compound is commonly utilized as an intermediate in organic synthesis, particularly in alkylation and nucleophilic substitution reactions. Its branched structure enhances reactivity in certain chemical transformations, making it valuable for producing more complex molecules. The presence of both chlorine and a methyl group on the secondary carbon allows for selective functionalization, offering versatility in synthetic applications. It is typically a clear, volatile liquid with moderate stability under standard conditions. Proper handling is required due to its flammability and potential irritant properties. Suitable for use in research and industrial settings where precise alkyl chain modifications are needed.

1-Chloro-2-methylpentane structure

Product Name:1-Chloro-2-methylpentane

CAS No:128399-28-0

MF:C₆H₁₃Cl

MW:120.620421171188

CID:897785

PubChem ID:527856

Update Time:2025-05-28

1-Chloro-2-methylpentane Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-2-methylpentane
- 2-METHYLPENTYL CHLORIDE
- Pentane,1-chloro-2-methyl
- Chloromethylpentane
- 1-CHLORO-2-METHYLPENTANE 98+%
- EN300-61698
- 128399-28-0
- BS-20615
- SCHEMBL1286260
- DTXSID20335907
- Pentane, 1-chloro-2-methyl-
- D89415
- Pentane, 1-chloro-2-methyl
- MFCD00053236
- AKOS009157400
- 14753-05-0
- Inchi： 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
- InChI Key： SLBTUZZYJLBZQV-UHFFFAOYSA-N
- SMILES： ClCC(C)CCC

Computed Properties

Exact Mass: 120.07100
Monoisotopic Mass: 120.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 35.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0,88 g/cm3
Boiling Point: 120 °C
Flash Point: 25°C
Refractive Index: 1.411
PSA: 0.00000
LogP: 2.66140
Solubility: Not determined

1-Chloro-2-methylpentane Security Information

Hazardous Material transportation number：UN 1993
Hazard Category Code： 10-36/37/38
Safety Instruction： 16-26-36

1-Chloro-2-methylpentane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1476-25g	1-Chloro-2-methylpentane	128399-28-0	98.0%(GC)	25g	￥990.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1476-5g	1-Chloro-2-methylpentane	128399-28-0	98.0%(GC)	5g	￥290.0	2022-06-10